Cas no 7471-49-0 (1,2,3,4-tetraphenylbutane-2,3-diol)

• Product name: 1,2,3,4-tetraphenylbutane-2,3-diol
• CAS No: 7471-49-0
• MF: C₂₈H₂₆O₂
• MW: 394.50484
• CID: 980010
• PubChem ID: 344369

1,2,3,4-tetraphenylbutane-2,3-diol Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-tetraphenylbutane-2,3-diol
• (+-)-1,2-Dibenzyl-1,2-diphenylethan-1,2-diol
• 1,2,3,4-tetraphenyl-2,3-butanediol
• 1,2,3,4-Tetraphenyl-butan-2,3-diol
• 1,2,3,4-tetraphenyl-butane-2,3-diol
• AC1L80EE
• meso-1,2-Dibenzyl-1,2-diphenylethan-1,2-diol
• NSC401231
• SureCN2854811
• NSC-401231
• CHEBI:176663
• SCHEMBL2854811
• DTXSID80322434
• 1,2,3,4-tetra phenylbutane-2,3-diol
• 7471-49-0

• Inchi： InChI=1S/C28H26O2/c29-27(25-17-9-3-10-18-25,21-23-13-5-1-6-14-23)28(30,26-19-11-4-12-20-26)22-24-15-7-2-8-16-24/h1-20,29-30H,21-22H2
• InChI Key： AMAXKOSVSUNNCW-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)CC(C2=CC=CC=C2)(C(CC3=CC=CC=C3)(C4=CC=CC=C4)O)O

Computed Properties

• Exact Mass: 394.19338
• Monoisotopic Mass: 394.193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 449
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5Ų
• XLogP3: 5.5

Experimental Properties

• Density: 1.18
• Boiling Point: 548.4°C at 760 mmHg
• Flash Point: 239.8°C
• Refractive Index: 1.642
• PSA: 40.46
• LogP: 5.24740